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Compound of Interest

Compound Name: 7-methoxyisoquinolin-1(2H)-one
CAS No.: 16027-16-0
Cat. No.: B173968
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,
synthesis, and potential biological significance of 7-methoxyisoquinolin-1(2H)-one. The
information is curated for professionals in research and development, with a focus on data-
driven insights and experimental context.

Core Chemical Properties

7-Methoxyisoquinolin-1(2H)-one is a heterocyclic organic compound and a derivative of
iIsoquinoline. It is characterized by a methoxy group at the 7th position of the isoquinoline ring
system and a carbonyl group at the 1st position. This compound serves as a valuable
intermediate in the synthesis of various biologically active molecules, including
pharmaceuticals, pesticides, and dyes.[1]

Table 1: Physicochemical Properties of 7-Methoxyisoquinolin-1(2H)-one
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Property Value Source
Molecular Formula C10HoNO:2 [1]
Molecular Weight 175.19 g/mol [1]
Appearance White to light yellow solid o
powder
Melting Point 207-207.5 °C [1]
Boiling Point 424.8 £ 45.0 °C (Predicted) [1]
Density 1.199 + 0.06 g/cm? (Predicted) [1]
pKa 12.79 + 0.20 (Predicted) [1]

Soluble in many organic

Solubility solvents, such as alcohols and  [1]
ethers.
Storage Room Temperature [1]

Spectroscopic Data

Detailed experimental spectroscopic data for 7-methoxyisoquinolin-1(2H)-one is not widely
available in the public domain. The following tables are based on general knowledge of similar
structures and predicted values.

Table 2: Predicted *H NMR Spectral Data for 7-Methoxyisoquinolin-1(2H)-one
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Chemical Shift

Multiplicity Integration Assignment
(ppm)
~10-11 br's 1H N-H
~8.0-8.2 d 1H H-8
~7.0-7.2 m 2H H-4, H-5
~6.8-7.0 d 1H H-6
~6.5 d 1H H-3
3.89 S 3H OCHs

Table 3: Predicted 13C NMR Spectral Data for 7-Methoxyisoquinolin-1(2H)-one

Chemical Shift (ppm) Assighment
~162 C=0 (C-1)
~160 C-7

~140 C-8a
~132 C-5

~128 C-8

~125 C-4a
~120 C-4

~110 C-6

~105 C-3

55.6 OCHs

Table 4: Predicted FT-IR Spectral Data for 7-Methoxyisoquinolin-1(2H)-one
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Wavenumber (cm~?) Intensity Assignment
~3200-3000 Medium, Broad N-H Stretch

) C-H Stretch (aromatic and
~3000-2850 Medium _ _

aliphatic)

~1650 Strong C=0 Stretch (amide)
~1600, ~1480 Medium-Strong C=C Stretch (aromatic)
~1250 Strong C-0O Stretch (aryl ether)

Table 5: Predicted Mass Spectrometry Data for 7-Methoxyisoquinolin-1(2H)-one

m/z Relative Intensity (%) Assignment
175 100 M]*

146 High [M-CHOJ*
132 Medium [M-CHsCOJ*
118 Medium [M-C2H302]*

Experimental Protocols
Synthesis of 7-Methoxyisoquinolin-1(2H)-one

A common synthetic route to 7-methoxyisoquinolin-1(2H)-one involves the Pomeranz—Fritsch
reaction or its modifications.[2][3][4] This method generally involves the acid-catalyzed

cyclization of a benzalaminoacetal.[2][4]

General Experimental Workflow for Pomeranz-Fritsch Synthesis
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Step 1: Formation of Benzalaminoacetal

Step 2: Cyclization and Aromatization
Elimination of Ethanol

Acid Catalyst
(e.g., H2504)

Step 3: Oxidation

7-Methoxyisoguinolin-1(2H)-one

Click to download full resolution via product page
Caption: General workflow for the synthesis of 7-methoxyisoquinolin-1(2H)-one.
Detailed Protocol (lllustrative):

o Step 1: Formation of the Benzalaminoacetal. 3-Methoxybenzaldehyde is condensed with
aminoacetaldehyde diethyl acetal. This reaction is typically carried out in a suitable solvent
and may require heating to drive the reaction to completion.

o Step 2: Cyclization. The resulting benzalaminoacetal is treated with a strong acid, such as
concentrated sulfuric acid, to induce cyclization. This step forms the isoquinoline ring system.

o Step 3: Aromatization. The cyclized intermediate undergoes elimination of ethanol to yield 7-
methoxyisoquinoline.
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o Step 4: Oxidation. The 7-methoxyisoquinoline is then oxidized to introduce the carbonyl
group at the 1-position, yielding the final product, 7-methoxyisoquinolin-1(2H)-one.

Note: Specific reaction conditions, such as temperature, reaction time, and purification
methods, would need to be optimized for this particular substrate.

Biological Activity and Signaling Pathways

While the broader class of isoquinolin-1(2H)-one derivatives has been investigated for various
biological activities, including anticancer properties, specific data for 7-methoxyisoquinolin-
1(2H)-one is limited in publicly accessible literature.[5][6][7]

Studies on similar isoquinolin-1(2H)-one derivatives suggest potential mechanisms of action
that could be relevant. These include the induction of apoptosis in cancer cells and the
modulation of various signaling pathways.[8] However, without direct experimental evidence,
the biological effects and the specific signaling pathways modulated by 7-
methoxyisoquinolin-1(2H)-one remain to be elucidated.

Hypothesized Biological Action Workflow
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Caption: A hypothesized workflow for the biological action of 7-methoxyisoquinolin-1(2H)-
one.

Further research is required to determine the specific biological targets and mechanisms of
action for this compound.

Conclusion

7-Methoxyisoquinolin-1(2H)-one is a compound with established fundamental chemical
properties and a clear role as a synthetic intermediate. However, a comprehensive
understanding of its biological activity and detailed experimental data, particularly
spectroscopic and quantitative physical properties, remains an area ripe for further
investigation. This guide provides a foundational understanding for researchers and
professionals, highlighting both what is known and the existing knowledge gaps that present
opportunities for future research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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